Cas no 1183068-93-0 (2-methyl-3-(methylsulfanyl)propan-1-amine)

• Product Name: 2-methyl-3-(methylsulfanyl)propan-1-amine
• CAS No: 1183068-93-0
• MF: C₅H₁₃NS
• MW: 119.22842001915
• CID: 4575748
• Update Time: 2025-09-17

2-methyl-3-(methylsulfanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(methylsulfanyl)propan-1-amine

• Inchi： 1S/C5H13NS/c1-5(3-6)4-7-2/h5H,3-4,6H2,1-2H3
• InChI Key： SKMIZTANAVSWRO-UHFFFAOYSA-N
• SMILES： C(N)C(C)CSC

Additional information on 2-methyl-3-(methylsulfanyl)propan-1-amine

Introduction to 2-methyl-3-(methylsulfanyl)propan-1-amine (CAS No: 1183068-93-0)

2-methyl-3-(methylsulfanyl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1183068-93-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework with an amine functional group and a methylsulfanyl substituent, has garnered attention for its potential applications in drug discovery and molecular engineering. The compound's distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural configuration of 2-methyl-3-(methylsulfanyl)propan-1-amine includes a propyl chain with a methyl group at the second carbon and a methylsulfanyl group at the third carbon. This arrangement imparts specific steric and electronic characteristics that influence its reactivity and interaction with biological targets. The presence of both an amine and a methylsulfanyl group allows for diverse chemical modifications, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The amine moiety is particularly relevant in medicinal chemistry, as it is a common feature in many bioactive molecules. Studies have demonstrated that primary and secondary amines can serve as crucial pharmacophores, contributing to the binding affinity and specificity of drug candidates. Additionally, the sulfur-containing methylsulfanyl group introduces additional complexity, which can be exploited to modulate metabolic stability and pharmacokinetic profiles.

Current research in the field of drug development has highlighted the importance of optimizing molecular structures to enhance therapeutic efficacy while minimizing side effects. 2-methyl-3-(methylsulfanyl)propan-1-amine represents an interesting case study in this context. Its unique combination of functional groups offers opportunities for designing molecules with tailored properties. For instance, the methylsulfanyl group can participate in hydrogen bonding or form disulfide bridges, which are important for stabilizing protein-protein interactions or enhancing drug delivery systems.

One notable application of 2-methyl-3-(methylsulfanyl)propan-1-amine is in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, aiming to disrupt pathological pathways by blocking the activity of target enzymes. The compound's structural features make it a promising candidate for developing inhibitors targeting enzymes involved in metabolic disorders or inflammatory diseases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain proteases and kinases, which are implicated in various pathological conditions.

The synthesis of 2-methyl-3-(methylsulfanyl)propan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and cross-coupling techniques. Advances in catalytic methods have enabled more efficient and sustainable synthesis methods, reducing the environmental impact of producing such compounds on an industrial scale.

In addition to its pharmaceutical applications, 2-methyl-3-(methylsulfanyl)propan-1-amine has potential uses in materials science and agrochemical research. Its ability to form stable complexes with metals makes it a candidate for developing novel catalysts or coordination polymers. Furthermore, its structural motifs can be incorporated into agrochemical formulations to enhance the efficacy of pesticides or herbicides while reducing environmental toxicity.

The growing body of research on 2-methyl-3-(methylsulfanyl)propan-1-amine underscores its significance as a versatile chemical entity. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex biological challenges. Future studies may explore its derivatives as lead compounds for drug discovery or investigate novel synthetic methodologies to improve accessibility.

In conclusion, 2-methyl-3-(methylsulfanyl)propan-1-amine (CAS No: 1183068-93-0) is a compound with remarkable potential across multiple domains of chemical research. Its unique structural features and functional groups make it a valuable tool for synthetic chemists and pharmacologists alike. As ongoing research continues to uncover new applications and insights into its properties, this molecule is poised to contribute significantly to advancements in medicine and materials science.